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Compound of Interest

Compound Name: SRI-37330 hydrochloride

Cat. No.: B15608442

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide for the preparation of stock solutions of SRI-
37330 hydrochloride, a potent and orally bioavailable inhibitor of thioredoxin-interacting
protein (TXNIP). SRI-37330 is a valuable research tool for studies related to type 2 diabetes,
metabolic diseases, and oxidative stress.[1][2][3] Adherence to proper solution preparation,
storage, and handling protocols is crucial for ensuring the compound's stability and the
reproducibility of experimental results. This guide outlines the necessary materials, step-by-
step protocols for preparing stock solutions for both in vitro and in vivo applications, and
essential storage and stability information.

Compound Information and Properties

SRI-37330 hydrochloride is a small molecule that has been shown to inhibit glucagon
secretion and function, reduce hepatic glucose production, and reverse hepatic steatosis.[2][4]
Its hydrochloride salt form is commonly used in research settings.

Table 1: Physicochemical Properties of SRI-37330 Hydrochloride
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Property Value Source

CAS Number 2322245-49-6 [3][4][5]

Molecular Formula C16H20CIF3N40O2S [1][3]

Molecular Weight 424.87 g/mol [11[31[41[5]

Appearance White to light yellow solid o]

powder

Purity (Typical) >98% (HPLC) [6]

Solubility

The solubility of SRI-37330 hydrochloride can vary slightly between suppliers and batches. It
is crucial to use a high-purity solvent to prepare stock solutions. Freshly opened, anhydrous
dimethyl sulfoxide (DMSO) is recommended, as moisture can reduce the compound's solubility.

[5]

Table 2: Solubility of SRI-37330 Hydrochloride

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.medkoo.com/products/43032
https://www.invivochem.com/sri-37330-hydrochloride.html
https://www.selleckchem.com/products/sri-37330-hydrochloride.html
https://www.targetmol.com/compound/sri-37330_hydrochloride
https://www.medkoo.com/products/43032
https://www.targetmol.com/compound/sri-37330_hydrochloride
https://www.medkoo.com/products/43032
https://www.invivochem.com/sri-37330-hydrochloride.html
https://www.selleckchem.com/products/sri-37330-hydrochloride.html
https://www.medchemexpress.com/sri-37330-hydrochloride.html
https://www.invivochem.com/sri-37330-hydrochloride.html
https://aobious.com/aobious/pathway-inhibitors/19652-sri-37330-hydrochloride.html
https://www.benchchem.com/product/b15608442?utm_src=pdf-body
https://www.selleckchem.com/products/sri-37330-hydrochloride.html
https://www.benchchem.com/product/b15608442?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15608442?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

Solvent Solubility Notes Source
Use of fresh,
anhydrous DMSO is
62.5 - 85 mg/mL
recommended.
DMSO (approx. 147.10 - o [2][5]
Sonication and
200.06 mM) ]
warming to 60°C can
aid dissolution.
Ethanol 21 mg/mL [5][7]
Solubility in agueous
solutions is limited.
One source suggests
Insoluble (or up to 100 ) -~ )
] high solubility with
Water mg/mL with [21151[7]

ultrasound)

sonication, but it is
generally considered
insoluble for direct

stock preparation.

Experimental Protocols

Preparation of a 10 mM DMSO Stock Solution for In Vitro

Use

This protocol describes the preparation of a 10 mM stock solution of SRI-37330 hydrochloride

in DMSO, a common starting concentration for cell-based assays.

Materials:

SRI-37330 hydrochloride powder

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Anhydrous Dimethyl Sulfoxide (DMSO), molecular biology grade
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» Pipettes and sterile filter tips
Procedure:

o Equilibrate: Allow the vial of SRI-37330 hydrochloride powder to come to room temperature
before opening to prevent condensation of moisture.

o Weigh: Accurately weigh out the desired amount of SRI-37330 hydrochloride. For example,
to prepare 1 mL of a 10 mM stock solution, weigh out 4.25 mg of the compound.

o Calculation:

Volume (L) x Concentration (mol/L) = Moles

0.001 L x 0.010 mol/L = 0.00001 mol

Moles x Molecular Weight ( g/mol ) = Mass (g)

0.00001 mol x 424.87 g/mol = 0.00425 g = 4.25 mg

o Dissolve: Add the appropriate volume of anhydrous DMSO to the weighed powder. For 4.25
mg, add 1 mL of DMSO.

o Mix: Vortex the solution thoroughly until the compound is completely dissolved. Gentle
warming (up to 60°C) and sonication can be used to aid dissolution if necessary.[2]

» Aliquot: Dispense the stock solution into smaller, single-use aliquots in sterile microcentrifuge

tubes. This minimizes freeze-thaw cycles.

Store: Store the aliquots at -80°C for long-term storage.

Workflow for Preparing SRI-37330 Hydrochloride Stock
Solution
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Stock Solution Preparation
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Caption: Workflow for SRI-37330 Stock Preparation.
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Storage and Stability

Proper storage of SRI-37330 hydrochloride, both in its solid form and in solution, is critical to

maintain its chemical integrity and biological activity.

Table 3: Storage Conditions and Stability

Storage . .
Form Stability Period Source
Temperature
Powder -20°C 3 years [4][5]
In Solvent (e.g.,
-80°C 6 months to 1 year [2][4]15]
DMSO)
In Solvent (e.g.,
-20°C 1 month [2][5]

DMSO)

Important Considerations:

e Avoid Repeated Freeze-Thaw Cycles: Aliquoting the stock solution into single-use volumes

is highly recommended to prevent degradation of the compound.[2][8]

o Protect from Moisture: SRI-37330 hydrochloride powder and solutions should be stored in

tightly sealed containers to protect from moisture.[2][4]

 Light Sensitivity: While not explicitly stated in the provided search results, it is good practice

to protect stock solutions from direct light.

In Vivo Formulation

For animal studies, SRI-37330 hydrochloride is typically administered orally. A common

formulation involves a suspension in a vehicle such as 0.5% carboxymethylcellulose sodium

(CMC-Na).[5] Another option involves a multi-component solvent system.

Example In Vivo Formulation (for oral administration):

o Prepare a concentrated stock solution in DMSO (e.g., 85 mg/mL).[5]
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For a 1 mL final working solution, add 50 pL of the DMSO stock solution to 400 pL of
PEG300 and mix until clear.

Add 50 pL of Tween 80 to the mixture and mix thoroughly.

Add 500 pL of ddH20 to bring the final volume to 1 mL.

This mixed solution should be used immediately for optimal results.[5]

Note: The suitability of any formulation for in vivo use must be determined by the researcher
and may require optimization based on the specific animal model and experimental design.

Safety Precautions

Standard laboratory safety practices should be followed when handling SRI-37330
hydrochloride. This includes wearing appropriate personal protective equipment (PPE) such
as gloves, a lab coat, and safety glasses. Handle the powder in a well-ventilated area or a
chemical fume hood. Refer to the Material Safety Data Sheet (MSDS) provided by the supplier
for comprehensive safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15608442#how-to-prepare-sri-37330-hydrochloride-
stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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